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Compound of Interest

Compound Name: Relzomostat

CAS No.: 2081078-92-2

Cat. No.: B610442

Get Quote

Important Notice: Information regarding a substance specifically named "Relzomostat" is not

publicly available. The following disposal and safety procedures are for Rivaroxaban, a

substance for which safety data sheets are accessible. Researchers must verify if Rivaroxaban

is the correct chemical identity for "Relzomostat" before proceeding. This guide is intended for

researchers, scientists, and drug development professionals to ensure the safe handling and

disposal of this chemical compound.

I. Immediate Safety and Handling Precautions
Rivaroxaban is a physiologically highly active substance and must be handled with care as a

hazardous material[1]. It is classified as harmful if swallowed and is toxic to aquatic life with

long-lasting effects[1][2]. Long-term exposure may have adverse effects on fertility or an

unborn child[3][4].

Personal Protective Equipment (PPE): To minimize exposure, the following personal protective

equipment is mandatory when handling Rivaroxaban:

Respiratory Protection: A NIOSH/MSHA-approved respirator is required[5][6].
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Hand Protection: Wear chemical-resistant rubber gloves[5].

Eye Protection: Use chemical safety goggles or glasses[2][5].

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure[2].

In the event of a spill, the area should be cordoned off, and only personnel with self-contained

breathing apparatus, protective clothing, and heavy rubber gloves should perform the

cleanup[5]. All spillage should be collected promptly[1].

II. Quantitative Data for Rivaroxaban
The following table summarizes the available quantitative data for Rivaroxaban.

Property Value Temperature Method Source

Partition

Coefficient (log

Pow)

1.71 25 °C (77 °F) Calculated [1]

Bioaccumulation

is not expected

based on this

value[1].

III. Step-by-Step Disposal Protocol
The disposal of Rivaroxaban must be conducted in compliance with federal, state, and local

environmental regulations[7][8][9]. Avoid releasing the chemical into the environment[1][3].

Step 1: Segregation of Waste At the point of generation, segregate Rivaroxaban waste from

other laboratory waste streams. This includes contaminated labware (e.g., gloves, vials, pipette

tips) and any unused or expired product.

Step 2: Waste Container and Labeling

Place solid waste into a designated, leak-proof, and puncture-resistant container.
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The container must be clearly labeled with the universal biohazard symbol and the words

"Hazardous Waste" and the chemical name "Rivaroxaban".

If dealing with sharps (needles, blades), they must be placed in a dedicated sharps

container[10][11].

Step 3: On-site Storage

Store the sealed waste container in a designated, secure area away from incompatible

materials.

The storage area should be well-ventilated. To maintain product quality, refrigeration may be

required for the pure substance[2].

Step 4: Final Disposal

The final disposal of Rivaroxaban waste must be carried out by an approved and licensed

hazardous waste disposal company[1][12].

The standard procedure for such pharmaceutical waste is typically high-temperature

incineration[8][12][13].

Never dispose of Rivaroxaban waste down the drain or in the regular trash[9][12].

IV. Experimental Protocols
Detailed experimental protocols for the disposal or degradation of Rivaroxaban were not

available in the reviewed safety and handling documents. Disposal methods are performance-

based, focusing on regulatory compliance rather than specific experimental procedures.

V. Relzomostat (as Rivaroxaban) Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Relzomostat,
based on the procedures for Rivaroxaban.
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Caption: Workflow for the safe disposal of Relzomostat (as Rivaroxaban).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b610442/docs?utm_src=pdf-body-img#navigating-the-safe-disposal-of-relzomostat-a-procedural-guide
https://www.benchchem.com/product/b610442/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-relzomostat-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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